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Compound of Interest

Compound Name:
2-Methoxy-5-

(trifluoromethoxy)aniline

Cat. No.: B1344238 Get Quote

Technical Guide: 2-Methoxy-5-
(trifluoromethoxy)aniline
Disclaimer: Extensive searches for "2-Methoxy-5-(trifluoromethoxy)aniline" did not yield

specific chemical data, experimental protocols, or biological activity information. This suggests

the compound may be novel, extremely rare, or referred to by a different nomenclature.

This guide will instead provide a comprehensive overview of the structurally similar and well-

documented compound, 2-Methoxy-5-(trifluoromethyl)aniline. This information is intended to

serve as a valuable resource for researchers and professionals in drug development, given the

shared structural motifs that are significant in medicinal chemistry.

Core Compound Data
This section summarizes the key chemical and physical properties of 2-Methoxy-5-

(trifluoromethyl)aniline.
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Property Value

Molecular Formula C8H8F3NO

Molecular Weight 191.15 g/mol [1][2]

CAS Number 349-65-5[1][3]

IUPAC Name 2-methoxy-5-(trifluoromethyl)aniline[1]

Synonyms
3-Amino-4-methoxybenzotrifluoride, 2-Amino-4-

(trifluoromethyl)anisole[4]

Appearance Beige-greyish to brownish crystalline powder[5]

Melting Point 58-60 °C

Boiling Point 230.1±40.0 °C (Predicted)[6]

Solubility
Insoluble in water, soluble in common organic

solvents.

Synthesis and Experimental Protocols
2-Methoxy-5-(trifluoromethyl)aniline is primarily used as a chemical intermediate in the

synthesis of more complex molecules, particularly in the pharmaceutical and agrochemical

industries.[7][8]

General Synthesis Protocol: Reduction of a Nitro
Compound
A common method for the synthesis of 2-Methoxy-5-(trifluoromethyl)aniline involves the

reduction of a nitro precursor.[5][9]

Reaction: Reduction of 4-methoxy-3-nitrobenzotrifluoride.

Reagents and Materials:

4-methoxy-3-nitrobenzotrifluoride

Methanol
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10% Palladium on activated carbon (Pd/C) catalyst

Hydrogen gas (H2)

Diatomaceous earth (Celite)

Standard laboratory glassware for inert atmosphere reactions

Filtration apparatus

Rotary evaporator

Procedure:

A solution of 4-methoxy-3-nitrobenzotrifluoride in methanol is prepared in a reaction vessel

suitable for hydrogenation.

A catalytic amount (typically 10% loading) of 10% Pd/C is added to the solution.[5][9]

The reaction vessel is purged with an inert gas and then placed under a hydrogen

atmosphere.

The mixture is stirred vigorously at room temperature overnight.

Upon completion of the reaction, the mixture is filtered through a pad of diatomaceous earth

to remove the palladium catalyst.[5][9]

The filtrate is concentrated under reduced pressure using a rotary evaporator to remove the

methanol.

The resulting solid is dried under vacuum to yield 2-methoxy-5-(trifluoromethyl)aniline.[5][9]

This procedure typically results in a high yield (approximately 99%) of the desired product as

an off-white solid.[9]
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Synthesis Workflow
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A general workflow for the synthesis of 2-Methoxy-5-(trifluoromethyl)aniline.
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Biological Activity and Applications
2-Methoxy-5-(trifluoromethyl)aniline is a key building block in the synthesis of biologically active

compounds.[8] The presence of the trifluoromethyl group often enhances properties such as

lipophilicity and metabolic stability, which are advantageous for drug candidates.[4][7]

While specific signaling pathways directly modulated by 2-Methoxy-5-(trifluoromethyl)aniline

are not detailed in the available literature, it serves as a crucial intermediate for molecules that

target various cellular processes. For instance, aniline derivatives are integral to many kinase

inhibitors.

Role as a Pharmaceutical Intermediate
This compound is utilized in the synthesis of various pharmaceuticals, including those targeting

metabolic disorders and central nervous system conditions.[10] Its derivatives have been

investigated for their potential as anticancer agents. For example, anilinoquinazolines and

anilinoquinolines, which can be synthesized from aniline precursors, are known to inhibit

receptor tyrosine kinases like EGFR and VEGFR-2, which are critical for tumor growth and

angiogenesis.[11]
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Conceptual Role in Drug Development
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Logical relationship of 2-Methoxy-5-(trifluoromethyl)aniline as a synthetic intermediate.

Agrochemical Applications
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The reactivity of 2-Methoxy-5-(trifluoromethyl)aniline also makes it a valuable intermediate in

the development of new agrochemicals, such as herbicides and pesticides.[7]

In summary, while direct experimental data on 2-Methoxy-5-(trifluoromethoxy)aniline is not

publicly available, the analogous compound, 2-Methoxy-5-(trifluoromethyl)aniline, is a well-

characterized and versatile chemical intermediate with significant applications in the

development of pharmaceuticals and agrochemicals. Researchers interested in the unique

properties conferred by the trifluoromethoxy group may find the synthesis and reactivity of the

trifluoromethyl analogue to be a useful starting point for further investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1344238#2-methoxy-5-trifluoromethoxy-aniline-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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